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Compound of Interest

Compound Name: 1-Bromoundecane-D23

Cat. No.: B1381412 Get Quote

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) for 1-
Bromoundecane-D23

Disclaimer: Specific safety data for 1-Bromoundecane-D23 is not readily available. This guide

is based on the Material Safety Data Sheet (MSDS) for the non-deuterated analog, 1-

Bromoundecane. It is presumed that the isotopic labeling has a negligible effect on the

chemical's hazardous properties. Researchers should handle the deuterated compound with

the same precautions as the non-deuterated form.

Chemical Identification and Physical Properties
1-Bromoundecane-D23 is the deuterated form of 1-Bromoundecane, an alkyl halide. While

specific data for the deuterated compound is scarce, the properties of 1-Bromoundecane

provide a close approximation.

Table 1: Physical and Chemical Properties of 1-Bromoundecane
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Property Value Source

Molecular Formula C11H23Br [1]

Molecular Weight 235.20 g/mol [2]

Appearance Clear, colorless liquid [2][3]

Odor Odorless

Melting Point -9 °C (15.8 °F)

Boiling Point
137 - 138 °C (278.6 - 280.4 °F)

@ 18 mmHg

Flash Point > 110 °C (> 230 °F)

Density 1.054 g/mL at 25 °C

Vapor Density 8.2 (vs air)

Refractive Index n20/D 1.457

Solubility No information available

Hazard Identification and Classification
1-Bromoundecane is classified as a hazardous chemical. The GHS classification indicates that

it can cause skin and eye irritation, and may cause respiratory irritation.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Inhalation Toxicity -

Vapors
Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Toxicological Information
The toxicological properties of 1-Bromoundecane have not been fully investigated. However,

the available data indicates several potential health effects.

Table 3: Summary of Toxicological Effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect Information Source

Acute Toxicity Harmful if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

STOT - single exposure

May cause respiratory

irritation. The target organ is

the respiratory system.

Mutagenic Effects No information available.

Reproductive Effects No information available.

Developmental Effects No information available.

Teratogenicity No information available.

Aspiration Hazard No information available.

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are derived from the safety data sheets for 1-Bromoundecane and

should be strictly followed when handling 1-Bromoundecane-D23.

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure that eyewash

stations and safety showers are close to the workstation location.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure. Viton® gloves are recommended.
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Respiratory Protection: Under normal use conditions, no protective equipment is needed. If

engineering controls are not sufficient, a respirator may be required.

Safe Handling and Storage
Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Wash

hands and any exposed skin thoroughly after handling.

Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.

Store away from strong oxidizing agents and strong bases.

First-Aid Measures
Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash before reuse.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

Ingestion: Clean mouth with water. Get medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and

Hydrogen halides.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Visualized Workflow: Safe Handling Protocol
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The following diagram illustrates the logical workflow for the safe handling of 1-
Bromoundecane-D23 in a laboratory setting.

Preparation

Handling

Post-Experiment

Emergency Response

Assess Risks & Review SDS

Ensure Proper Ventilation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Retrieve 1-Bromoundecane-D23 from Storage

Perform Experiment in Ventilated Area

Avoid Inhalation of Vapors/Mist

Prevent Skin and Eye Contact Dispose of Waste Properly

Clean Work Area

Remove and Decontaminate PPE

Wash Hands Thoroughly

Inhalation: Move to Fresh Air

Seek Medical Attention

Skin Contact: Wash with Soap & Water Eye Contact: Rinse with Water
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Click to download full resolution via product page

Caption: Safe handling workflow for 1-Bromoundecane-D23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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